Cas no 959081-13-1 (4-(Morpholin-3-yl)benzene-1,2-diol)

• Product Name: 4-(Morpholin-3-yl)benzene-1,2-diol
• CAS No: 959081-13-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6063714
• PubChem ID: 585490
• Update Time: 2025-05-26

4-(Morpholin-3-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Morpholinyl)-1,2-benzenediol #
• Morpholine, 3-(4,5-dihydroxy)phenyl-
• 959081-13-1
• AKOS006316965
• EN300-1839504
• QTYFYQRBBIJXTG-UHFFFAOYSA-N
• 4-(morpholin-3-yl)benzene-1,2-diol
• 4-(Morpholin-3-yl)benzene-1,2-diol

• Inchi： 1S/C10H13NO3/c12-9-2-1-7(5-10(9)13)8-6-14-4-3-11-8/h1-2,5,8,11-13H,3-4,6H2
• InChI Key： QTYFYQRBBIJXTG-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC(=C(C=2)O)O)C1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-(Morpholin-3-yl)benzene-1,2-diol

Introduction to 4-(Morpholin-3-yl)benzene-1,2-diol (CAS No. 959081-13-1)

4-(Morpholin-3-yl)benzene-1,2-diol, identified by the Chemical Abstracts Service Number (CAS No.) 959081-13-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a benzene core substituted with a morpholine group at the para position and hydroxyl groups at the ortho positions, has garnered attention due to its structural complexity and potential biological activity. The unique arrangement of functional groups in this compound makes it a promising candidate for further exploration in drug discovery and development.

The structural framework of 4-(Morpholin-3-yl)benzene-1,2-diol consists of a phenolic moiety linked to a morpholine ring. The presence of two hydroxyl groups on the benzene ring enhances its reactivity, making it a versatile intermediate in organic synthesis. The morpholine substituent introduces basicity and steric hindrance, which can influence the compound's solubility, metabolic stability, and interaction with biological targets. Such structural features are often exploited in the design of bioactive molecules to optimize pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in phenolic derivatives as potential therapeutic agents. The hydroxyl groups in 4-(Morpholin-3-yl)benzene-1,2-diol can participate in hydrogen bonding interactions, which are crucial for binding to biological macromolecules such as enzymes and receptors. This capability has led to investigations into its potential applications in treating various diseases, including inflammatory disorders, neurodegenerative conditions, and metabolic syndromes.

One of the most compelling aspects of 4-(Morpholin-3-yl)benzene-1,2-diol is its role as a scaffold for structure-based drug design. Researchers have leveraged its scaffold to develop novel compounds with enhanced efficacy and reduced toxicity. For instance, modifications to the morpholine ring or the hydroxyl groups can fine-tune the pharmacological profile of the molecule. Such modifications are often guided by computational modeling and high-throughput screening techniques, which allow for rapid identification of promising candidates.

Recent studies have highlighted the potential of 4-(Morpholin-3-yl)benzene-1,2-diol in modulating key biological pathways. For example, its derivatives have been shown to inhibit enzymes involved in inflammation and oxidative stress, which are hallmark features of many chronic diseases. Additionally, preclinical studies have suggested that this compound may exhibit neuroprotective effects by interacting with specific receptors in the central nervous system. These findings underscore the importance of further investigating 4-(Morpholin-3-yl)benzene-1,2-diol and its derivatives as potential therapeutic agents.

The synthesis of 4-(Morpholin-3-yl)benzene-1,2-diol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the morpholine moiety efficiently. The development of efficient synthetic methodologies is essential for scaling up production and facilitating further research.

The pharmacokinetic properties of 4-(Morpholin-3-yl)benzene-1,2-diol are another area of active investigation. Factors such as solubility, absorption, distribution, metabolism, and excretion (ADME) play a critical role in determining the compound's bioavailability and therapeutic efficacy. Studies have shown that modifications to the molecule can significantly impact these properties. For example, introducing fluorine atoms or other halogens can enhance metabolic stability while maintaining biological activity.

In conclusion,4-(Morpholin-3-yt)benzene - 1 , 2 - diol ( CAS No . 95908 1 - 13 - 1 ) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , coupled with promising preclinical data , make it an attractive candidate for further development . As our understanding of biological pathways continues to evolve , compounds like this one will play an increasingly important role in addressing unmet medical needs . p >